molecular formula C12H15N3O2S2 B8335420 4-butyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

4-butyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

Cat. No.: B8335420
M. Wt: 297.4 g/mol
InChI Key: OTPUUDOLWVWUGE-UHFFFAOYSA-N
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Description

4-butyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C12H15N3O2S2 and its molecular weight is 297.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15N3O2S2

Molecular Weight

297.4 g/mol

IUPAC Name

4-butyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

InChI

InChI=1S/C12H15N3O2S2/c1-2-3-4-10-5-7-11(8-6-10)19(16,17)15-12-14-13-9-18-12/h5-9H,2-4H2,1H3,(H,14,15)

InChI Key

OTPUUDOLWVWUGE-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=CC=C(C=C1)S(=O)(=O)NC2=NN=CS2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 2-amino-1,3,4-thiadiazole (2.0 g, 19.7 mmol) in pyridine (30 mL) under argon at −20° C. was added p-butylbenzenesulfonyl chloride (4.89 g, 21 mmol) over 10 min. The reaction mixture was stirred at room temperature for 16 hours. Water (300 mL) was added to quench the reaction. The mixture was extracted with CH2Cl2 and the organic extracts washed with 2N HCl (2×150 mL), brine, dried over anhydrous Na2SO4, filtered, and concentrated. The residue was purified by flash chromatography on silica gel eluted with methanol:DCM 1:33 to give the product (3.46 g, 11.6 mmol, 59% yield) as a solid, mp 120-121° C.; 1H NMR (300 MHz, CDCl3) δ 0.91 (t, 3H, J=7 Hz), 1.29-1.37 (m, 2H), 1.56-1.61 (m, 2H), 2.65 (t, 2H, J=7 Hz), 7.27 (d, 2H, J=8 Hz), 7.84 (d, 2H, J=8 Hz), 8.25 (s, 1H); 13C NMR (75 MHz, CDCl3) 13.9, 22.3, 33.2, 33.6, 126.5, 129.1, 138.1, 142.7, 148.6, 167.4; MS (Q-TOF) Calcd for C12H16N3O2S2 298.0684. found 298.0695 (M+H)+. Calcd for C12H15N3NaO2S2 320.0503. found 320.0361 (M+Na)+.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
4.89 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
300 mL
Type
reactant
Reaction Step Two
Yield
59%

Synthesis routes and methods II

Procedure details

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